Cas no 907984-45-6 (3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide)

• Product Name: 3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide
• CAS No: 907984-45-6
• MF: C₁₅H₁₄N₂O₃S₂
• MW: 334.413260936737
• CID: 5426753
• Update Time: 2025-06-07

3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzenesulfonamide
• 3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide

• Inchi： 1S/C15H14N2O3S2/c1-10-16-14-8-11(6-7-15(14)21-10)17-22(18,19)13-5-3-4-12(9-13)20-2/h3-9,17H,1-2H3
• InChI Key： OWBRRFMDVKSJDK-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3SC(C)=NC3=C2)(=O)=O)=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide

Introduction to 3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide (CAS No. 907984-45-6) and Its Emerging Applications in Chemical Biology

3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide, identified by its CAS number 907984-45-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This sulfonamide derivative, characterized by a benzene ring substituted with a methoxy group and linked to a 1,3-benzothiazole moiety via an amide bond, exhibits promising potential in modulating biological pathways relevant to inflammation, cancer, and neurodegenerative diseases. The compound’s molecular architecture integrates several key pharmacological motifs, making it a valuable scaffold for drug discovery and development.

The 1,3-benzothiazole core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets such as enzymes and receptors. In particular, derivatives of benzothiazole have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 2-methyl substituent in the 1,3-benzothiazole ring further enhances the compound’s binding affinity by introducing steric and electronic modifications that can fine-tune interactions with biological targets. This structural feature has been exploited in recent years to develop novel therapeutic agents with improved efficacy and selectivity.

The sulfonamide functional group at the C1 position of the benzene ring is another critical pharmacological element in 3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide. Sulfonamides are widely recognized for their broad spectrum of biological activities, including antibacterial, antiviral, anti-inflammatory, and anticancer effects. The sulfonamide moiety serves as a hinge-binding group that can engage with key residues in protein targets, thereby modulating enzyme activity or receptor signaling. The incorporation of this group into the benzothiazole scaffold not only enhances the compound’s solubility but also contributes to its metabolic stability.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of sulfonamide-based compounds like 3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide. These computational approaches have enabled researchers to predict binding modes and optimize interactions with biological targets such as kinases, transcription factors, and ion channels. For instance, studies have shown that modifications at the methoxy-substituted benzene ring can significantly influence the compound’s affinity for specific protein targets. This has led to the development of high-affinity inhibitors with potential therapeutic applications.

In vitro studies have demonstrated that 3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide exhibits notable inhibitory activity against several key enzymes implicated in inflammatory and oncogenic pathways. Notably, preliminary research suggests that this compound may interfere with the activity of Janus kinases (JAKs), which are central mediators of cytokine signaling pathways involved in inflammation and immune responses. By inhibiting JAK activity, this sulfonamide derivative could potentially mitigate inflammatory diseases such as rheumatoid arthritis and psoriasis.

Furthermore, preclinical investigations have highlighted the compound’s potential in oncology research. The benzothiazole scaffold, combined with the sulfonamide group, has been shown to disrupt microtubule formation and induce apoptosis in cancer cell lines. Mechanistic studies indicate that 3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide may exert its antitumor effects by inhibiting tubulin polymerization or modulating downstream signaling pathways involved in cell cycle regulation. These findings underscore the compound’s promise as a lead candidate for further development into novel chemotherapeutic agents.

The methoxy substituent on the benzene ring also plays a crucial role in determining the compound’s pharmacokinetic properties. This group enhances lipophilicity while maintaining solubility in aqueous environments, making it an ideal candidate for oral administration. Additionally, metabolic studies suggest that 3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide undergoes stable biotransformation in vivo without significant degradation into toxic metabolites. This stability is attributed to the robust nature of both the sulfonamide bond and the benzothiazole core.

Recent publications have also explored synthetic strategies for modifying 3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide to improve its pharmacological profile. Researchers have employed palladium-catalyzed cross-coupling reactions to introduce additional functional groups at strategic positions within the molecule. These modifications have led to analogs with enhanced binding affinity or altered selectivity profiles against specific biological targets. Such synthetic methodologies highlight the versatility of this scaffold for generating novel drug candidates.

The integration of bioinformatics tools has further accelerated the discovery process for derivatives like 3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yl)benzene-1-sulfonamide. By leveraging large-scale databases of protein structures and ligand interactions, researchers can rapidly identify potential binding pockets and optimize molecular features for improved target engagement. This approach has been particularly valuable in identifying new scaffolds that mimic natural products or known drugs but exhibit improved efficacy or reduced toxicity.

In conclusion,3-methoxy-N-(2-methyl-1,3-benzothiazol-5-yi]benzene - 1 - sulfon amide (CAS No. 907984 - 45 - 6) represents a promising therapeutic agent with multifaceted applications in chemical biology. Its unique structural features, including the methoxy-substituted benzene ring, the 1, 3 - benzothia zole core, and the sul fon amide moiety, make it an attractive scaffold for drug discovery. Further research is warranted to fully elucidate its mechanistic pathways and explore its potential as a lead compound for treating inflammatory, oncologic, and neurodegenerative disorders. The growing body of evidence supporting its therapeutic promise underscores its significance as a valuable asset in modern medicinal chemistry.